Cas no 1998526-39-8 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 1998526-39-8
• MF: C₁₀H₁₇N₅O₄
• MW: 271.273081541061
• CID: 5760202
• PubChem ID: 165522791
• Update Time: 2025-05-20

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287398
• 1998526-39-8
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid

• Inchi： 1S/C10H17N5O4/c1-10(2,3)19-9(18)11-6(5-7(16)17)8-12-14-15(4)13-8/h6H,5H2,1-4H3,(H,11,18)(H,16,17)/t6-/m0/s1
• InChI Key： RREZQKBVEHXHPG-LURJTMIESA-N
• SMILES： O(C(N[C@H](C1N=NN(C)N=1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.12805404g/mol
• Monoisotopic Mass: 271.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 119Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic Acid (CAS No. 1998526-39-8)

Compound with the chemical name (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid and the CAS number 1998526-39-8 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chiral center at the third carbon atom, combined with the protective group (tert-butoxycarbonyl), makes it a valuable intermediate in the synthesis of biologically active molecules.

The core structure of this compound includes a propanoic acid moiety functionalized with a tetrazole ring at the terminal carbon. The tetrazole ring is a heterocyclic compound known for its stability and reactivity, making it a popular scaffold in drug design. Specifically, the 2-methyl substitution on the tetrazole ring enhances its pharmacological properties by influencing both its solubility and binding affinity to biological targets.

In recent years, there has been a growing interest in tetrazole derivatives due to their diverse biological activities. These derivatives have been explored for their potential roles in anti-inflammatory, antimicrobial, and anticancer therapies. The compound in question, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid, is particularly noteworthy because of its chiral nature. The (S)-configuration at the prochiral center has been shown to significantly influence the pharmacokinetic and pharmacodynamic properties of molecules derived from this scaffold.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The tert-butoxycarbonyl (Boc) group provides an excellent protecting group for the amine functionality, allowing for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step synthetic routes where orthogonal protection-deprotection strategies are required.

The tetrazole moiety itself contributes to the compound's reactivity and biological activity. Studies have demonstrated that tetrazole derivatives can interact with various enzymes and receptors, leading to modulatory effects on cellular pathways. For instance, certain tetrazole-based compounds have been shown to inhibit kinases and other enzymes involved in cancer progression. The presence of a methyl group on the tetrazole ring further enhances these interactions by improving lipophilicity and binding affinity.

Recent research has also highlighted the potential of this compound in drug discovery efforts. Its unique structural features make it an attractive candidate for further derivatization and optimization. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is crucial in developing novel therapeutics that address unmet medical needs.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid involves several key steps that showcase modern synthetic methodologies. The introduction of the tetrazole ring typically requires a cycloaddition reaction between a dienophile and a azide derivative. This step must be carefully controlled to ensure high yield and selectivity. Subsequent functionalization with the Boc group and other protecting groups requires precise conditions to avoid side reactions.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an invaluable tool for drug discovery efforts aimed at developing new treatments for various diseases. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in advancing our understanding of medicinal chemistry.